Cas no 497060-69-2 (2-(4-(Tert-butyl)phenoxy)(3-pyridyl) 4-(5-chloro-2-methylphenyl)piperazinyl ketone)
2-(4-(Tert-butyl)phenoxy)(3-pyridyl) 4-(5-chloro-2-methylphenyl)piperazinyl ketone Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-(TERT-BUTYL)PHENOXY)(3-PYRIDYL) 4-(5-CHLORO-2-METHYLPHENYL)PIPERAZINYL KETONE
- Oprea1_682252
- 1-[2-(4-tert-butylphenoxy)pyridine-3-carbonyl]-4-(5-chloro-2-methylphenyl)piperazine
- [2-(4-tert-butylphenoxy)pyridin-3-yl]-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]methanone
- 4-tert-butylphenyl 3-{[4-(5-chloro-2-methylphenyl)-1-piperazinyl]carbonyl}-2-pyridinyl ether
- 2-(4-(Tert-butyl)phenoxy)(3-pyridyl) 4-(5-chloro-2-methylphenyl)piperazinyl ketone
-
- MDL: MFCD01567724
- Inchi: 1S/C27H30ClN3O2/c1-19-7-10-21(28)18-24(19)30-14-16-31(17-15-30)26(32)23-6-5-13-29-25(23)33-22-11-8-20(9-12-22)27(2,3)4/h5-13,18H,14-17H2,1-4H3
- InChI Key: LURMWNPTUURFEP-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C)=C(C=1)N1CCN(C(C2=CC=CN=C2OC2C=CC(=CC=2)C(C)(C)C)=O)CC1
Computed Properties
- Exact Mass: 463.203
- Monoisotopic Mass: 463.203
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 33
- Rotatable Bond Count: 5
- Complexity: 638
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.7
2-(4-(Tert-butyl)phenoxy)(3-pyridyl) 4-(5-chloro-2-methylphenyl)piperazinyl ketone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB163196-1 g |
2-(4-(tert-Butyl)phenoxy)(3-pyridyl) 4-(5-chloro-2-methylphenyl)piperazinyl ketone |
497060-69-2 | 1g |
€211.30 | 2023-05-08 | ||
| abcr | AB163196-5 g |
2-(4-(tert-Butyl)phenoxy)(3-pyridyl) 4-(5-chloro-2-methylphenyl)piperazinyl ketone |
497060-69-2 | 5g |
€377.50 | 2023-05-08 | ||
| abcr | AB163196-10 g |
2-(4-(tert-Butyl)phenoxy)(3-pyridyl) 4-(5-chloro-2-methylphenyl)piperazinyl ketone |
497060-69-2 | 10g |
€482.50 | 2023-05-08 | ||
| Key Organics Ltd | MS-10446-1MG |
1-[2-(4-tert-butylphenoxy)pyridine-3-carbonyl]-4-(5-chloro-2-methylphenyl)piperazine |
497060-69-2 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | MS-10446-5MG |
1-[2-(4-tert-butylphenoxy)pyridine-3-carbonyl]-4-(5-chloro-2-methylphenyl)piperazine |
497060-69-2 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | MS-10446-10MG |
1-[2-(4-tert-butylphenoxy)pyridine-3-carbonyl]-4-(5-chloro-2-methylphenyl)piperazine |
497060-69-2 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | MS-10446-20MG |
1-[2-(4-tert-butylphenoxy)pyridine-3-carbonyl]-4-(5-chloro-2-methylphenyl)piperazine |
497060-69-2 | >90% | 20mg |
£76.00 | 2023-04-20 | |
| Key Organics Ltd | MS-10446-50MG |
1-[2-(4-tert-butylphenoxy)pyridine-3-carbonyl]-4-(5-chloro-2-methylphenyl)piperazine |
497060-69-2 | >90% | 50mg |
£102.00 | 2025-02-09 | |
| Key Organics Ltd | MS-10446-100MG |
1-[2-(4-tert-butylphenoxy)pyridine-3-carbonyl]-4-(5-chloro-2-methylphenyl)piperazine |
497060-69-2 | >90% | 100mg |
£146.00 | 2025-02-09 | |
| abcr | AB163196-1g |
2-(4-(tert-Butyl)phenoxy)(3-pyridyl) 4-(5-chloro-2-methylphenyl)piperazinyl ketone; . |
497060-69-2 | 1g |
€211.30 | 2024-06-10 |
2-(4-(Tert-butyl)phenoxy)(3-pyridyl) 4-(5-chloro-2-methylphenyl)piperazinyl ketone Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 2-(4-(Tert-butyl)phenoxy)(3-pyridyl) 4-(5-chloro-2-methylphenyl)piperazinyl ketone
Introduction to 2-(4-(Tert-butyl)phenoxy)(3-pyridyl) 4-(5-chloro-2-methylphenyl)piperazinyl ketone (CAS No. 497060-69-2)
2-(4-(Tert-butyl)phenoxy)(3-pyridyl) 4-(5-chloro-2-methylphenyl)piperazinyl ketone, also known by its CAS number 497060-69-2, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazinyl ketones, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the tert-butyl, phenoxy, pyridyl, and chloro-methylphenyl substituents, contribute to its distinct pharmacological properties.
The tert-butyl group, a common alkyl substituent, is known for its steric hindrance and hydrophobic nature, which can influence the compound's solubility and membrane permeability. The phenoxy group, on the other hand, is an aromatic ether that can participate in hydrogen bonding and π-π interactions, enhancing the compound's binding affinity to various biological targets. The pyridyl ring, a heterocyclic aromatic structure, imparts additional electronic and steric effects, while the chloro-methylphenyl substituent adds further complexity and potential for modulating biological activity.
Recent studies have explored the potential of 2-(4-(Tert-butyl)phenoxy)(3-pyridyl) 4-(5-chloro-2-methylphenyl)piperazinyl ketone in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits potent activity against certain neurotransmitter receptors, particularly serotonin (5-HT) receptors. Serotonin is a key neurotransmitter involved in mood regulation, sleep, and other physiological processes. By modulating serotonin receptor activity, this compound may have potential applications in treating conditions such as depression, anxiety, and sleep disorders.
In addition to its effects on serotonin receptors, 2-(4-(Tert-butyl)phenoxy)(3-pyridyl) 4-(5-chloro-2-methylphenyl)piperazinyl ketone has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. These findings suggest that it may be a promising candidate for developing new anti-inflammatory drugs.
Another area of interest is the potential of this compound as an anticancer agent. Cancer cells often exhibit dysregulated signaling pathways and altered metabolism. Research has shown that 2-(4-(Tert-butyl)phenoxy)(3-pyridyl) 4-(5-chloro-2-methylphenyl)piperazinyl ketone can selectively target cancer cells by disrupting these pathways. For example, it has been found to inhibit the proliferation of certain cancer cell lines and induce apoptosis (programmed cell death). These properties make it a valuable lead compound for further development in oncology.
The pharmacokinetic profile of 2-(4-(Tert-butyl)phenoxy)(3-pyridyl) 4-(5-chloro-2-methylphenyl)piperazinyl ketone is another important aspect of its evaluation as a potential drug candidate. Studies have shown that it has favorable oral bioavailability and a reasonable half-life in vivo, which are crucial factors for ensuring effective drug delivery and sustained therapeutic effects. Additionally, its low toxicity profile in preclinical studies suggests that it may be safe for human use.
Despite its promising properties, further research is needed to fully understand the mechanisms of action and optimize the therapeutic potential of 2-(4-(Tert-butyl)phenoxy)(3-pyridyl) 4-(5-chloro-2-methylphenyl)piperazinyl ketone. Ongoing clinical trials are evaluating its safety and efficacy in various disease models. The results from these trials will provide valuable insights into its therapeutic applications and guide future drug development efforts.
In conclusion, 2-(4-(Tert-butyl)phenoxy)(3-pyridyl) 4-(5-chloro-2-methylphenyl)piperazinyl ketone (CAS No. 497060-69-2) is a multifaceted compound with significant potential in multiple therapeutic areas. Its unique structural features and diverse biological activities make it an exciting subject of ongoing research in medicinal chemistry and pharmaceutical science. As more data becomes available from clinical trials and further studies, this compound may emerge as a valuable addition to the arsenal of drugs used to treat various diseases.
497060-69-2 (2-(4-(Tert-butyl)phenoxy)(3-pyridyl) 4-(5-chloro-2-methylphenyl)piperazinyl ketone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)